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Compound of Interest

Compound Name: N-Methoxy-2-nitrobenzamide

Cat. No.: B15445498

N-Methoxy-2-nitrobenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the known physical and chemical
properties of N-Methoxy-2-nitrobenzamide. Due to the limited availability of data for this
specific compound, this document also includes information on closely related analogs, such
as N-Methoxy-N-methyl-2-nitrobenzamide, to offer a comparative context for researchers. This
guide summarizes available quantitative data, outlines hypothetical experimental protocols for
synthesis and characterization, and presents visualizations to aid in understanding its chemical
nature.

Introduction

N-Methoxy-2-nitrobenzamide belongs to the class of benzamides, which are compounds
containing a benzene ring attached to an amide functional group. The presence of a nitro group
at the ortho position and a methoxy group on the amide nitrogen suggests potential for diverse
chemical reactivity and biological activity. Compounds within this family are often explored in
medicinal chemistry and materials science. This guide aims to consolidate the available
scientific information on N-Methoxy-2-nitrobenzamide, acknowledging the current gaps in the
literature.
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Physicochemical Properties

Direct experimental data for the physical and chemical properties of N-Methoxy-2-
nitrobenzamide is not readily available in published literature. However, data for analogous
compounds can provide useful estimates.

Comparative Data of Related Compounds

To provide a frame of reference, the following table summarizes the known properties of
structurally similar compounds. It is crucial to note that these values are not for N-Methoxy-2-
nitrobenzamide and should be used with caution as predictive data.

N-Methoxy-N-

N-Methoxy-N- 4-Methoxy-2- 2-
methyl-2- . . . .
Property . . methylbenzam  nitrobenzoic Nitrobenzamid
nitrobenzamid . .
ide Acid[1] e[2]
e
CAS Number 339221-51-1 6919-61-5 33844-21-2[1] 610-15-1
Molecular
CoH10N204 CoH11NO2 CsH7NOs C7HeN203
Formula
Molecular Weight  210.19 g/mol 165.19 g/mol 197.14 g/mol [1] 166.136 g/mol [2]
) ) ) Not applicable 196.5-200.5 _
Melting Point Not available o Not available
(liquid at RT) °C[1]
N _ _ 70°Cat0.1 _ .
Boiling Point Not available Not available Not available
mmHg
. _ 1.085 g/mL at 25 ) ,
Density Not available oc Not available Not available
- ) ) ) < 0.1 mg/mLin
Solubility Not available Not available Not available
water at 64°F[2]
) o ) Beige crystalline
Appearance Not available Liquid Solid[1]

powder[2]

Synthesis and Experimental Protocols
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A definitive, peer-reviewed synthesis protocol for N-Methoxy-2-nitrobenzamide has not been
identified. However, a plausible synthetic route can be proposed based on standard organic
chemistry reactions.

Proposed Synthetic Pathway

A common method for the synthesis of amides is the coupling of a carboxylic acid (or its
activated form) with an amine. In this case, 2-nitrobenzoic acid would be reacted with O-
methylhydroxylamine.

2-Nitrobenzoic Acid

O-Methylhydroxylamine N-Methoxy-2-nitrobenzamide

Coupling Agent
(e.g., DCC, EDC)

Click to download full resolution via product page

Caption: Proposed synthesis of N-Methoxy-2-nitrobenzamide.

Hypothetical Experimental Protocol: Amide Coupling

Obijective: To synthesize N-Methoxy-2-nitrobenzamide from 2-nitrobenzoic acid and O-
methylhydroxylamine hydrochloride.

Materials:
o 2-Nitrobenzoic acid

o O-Methylhydroxylamine hydrochloride
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e N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

» Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

e Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

o Ethyl acetate and hexanes for elution

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
nitrobenzoic acid (1 equivalent) in anhydrous DCM.

e Add O-methylhydroxylamine hydrochloride (1.1 equivalents) and a base such as
triethylamine (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

 In a separate container, dissolve the coupling agent (e.g., DCC, 1.1 equivalents) in
anhydrous DCM.

o Slowly add the coupling agent solution to the reaction mixture at 0 °C (ice bath).

» Allow the reaction to warm to room temperature and stir for 12-24 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the urea byproduct (if DCC is used).

o Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes.

o Collect the fractions containing the desired product and evaporate the solvent to yield N-
Methoxy-2-nitrobenzamide.

Characterization

The synthesized product should be characterized using standard analytical techniques to
confirm its identity and purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be critical for
structural elucidation.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the amide
C=0 and N-O stretching vibrations.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

e Melting Point Analysis: To determine the melting point and assess purity.

Reactivity and Stability

Specific data on the reactivity and stability of N-Methoxy-2-nitrobenzamide is not available.
General predictions can be made based on its functional groups:

e The nitro group is an electron-withdrawing group and can be reduced to an amine.
e The amide bond can be hydrolyzed under acidic or basic conditions.

e The aromatic ring can undergo further electrophilic or nucleophilic substitution, although the
existing substituents will direct the position of new groups.

The compound should be stored in a cool, dry place away from strong oxidizing and reducing
agents.
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Signaling Pathways and Biological Activity

There is no information available in the scientific literature regarding the involvement of N-
Methoxy-2-nitrobenzamide in any signaling pathways or its biological activity. Research in
this area would be novel.

Conclusion

N-Methoxy-2-nitrobenzamide is a compound for which detailed physical and chemical data is
largely absent from the public domain. This technical guide has provided a summary of
available information on related compounds to serve as a reference for researchers. A
hypothetical synthesis and characterization workflow has been proposed to guide future
experimental work. Further research is necessary to fully elucidate the properties and potential
applications of this molecule.
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Caption: A logical workflow for the synthesis and characterization of N-Methoxy-2-
nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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